Cas no 112342-71-9 ([1,3]thiazolo[4,5-b]pyrazin-2-amine)

• Product Name: [1,3]thiazolo[4,5-b]pyrazin-2-amine
• CAS No: 112342-71-9
• MF: C₅H₄N₄S
• MW: 152.17705821991
• CID: 1011066
• PubChem ID: 13861644
• Update Time: 2025-06-12

[1,3]thiazolo[4,5-b]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• thiazolo[4,5-b]pyrazin-2-amine
• [1,3]thiazolo[4,5-b]pyrazin-2-amine
• O12147
• ZB0362
• F1902-0062
• thiazolo[5,4-b]-pyrazin-2-yl-amine
• EN300-265015
• SCHEMBL2642790
• AKOS022634801
• 112342-71-9
• IGXMPTMLSAOJBY-UHFFFAOYSA-N
• DS-18725

• MDL： MFCD15526540
• Inchi： 1S/C5H4N4S/c6-5-9-3-4(10-5)8-2-1-7-3/h1-2H,(H2,6,7,9)
• InChI Key： IGXMPTMLSAOJBY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C1=NC=CN=2

Computed Properties

• Exact Mass: 152.01566732g/mol
• Monoisotopic Mass: 152.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 338.6±45.0 °C at 760 mmHg
• Flash Point: 158.6±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[1,3]thiazolo[4,5-b]pyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on [1,3]thiazolo[4,5-b]pyrazin-2-amine

Recent Advances in the Study of [1,3]thiazolo[4,5-b]pyrazin-2-amine (CAS: 112342-71-9): A Promising Scaffold in Medicinal Chemistry

The compound [1,3]thiazolo[4,5-b]pyrazin-2-amine (CAS: 112342-71-9) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold has demonstrated potential in targeting various biological pathways, making it a promising candidate for drug development. Recent studies have explored its applications in oncology, infectious diseases, and neurological disorders, highlighting its broad therapeutic potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in cancer. Preliminary studies indicate that [1,3]thiazolo[4,5-b]pyrazin-2-amine exhibits selective inhibition against specific kinase targets, such as PI3K and mTOR, which are pivotal in tumor growth and survival. These findings suggest its potential as a novel anticancer agent, particularly in resistant or refractory cancers.

In addition to its anticancer properties, recent investigations have explored the antimicrobial efficacy of [1,3]thiazolo[4,5-b]pyrazin-2-amine. The compound has shown activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. Mechanistic studies suggest that it disrupts microbial cell wall synthesis and nucleic acid replication, offering a dual mechanism of action. This makes it a compelling candidate for addressing the growing challenge of antimicrobial resistance.

Another exciting development is the compound's neuroprotective effects. Research has indicated that [1,3]thiazolo[4,5-b]pyrazin-2-amine can modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. These properties are being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Early-stage preclinical models have shown promising results, warranting further exploration.

The synthesis and optimization of [1,3]thiazolo[4,5-b]pyrazin-2-amine derivatives have also been a focus of recent studies. Researchers have employed structure-activity relationship (SAR) analyses to enhance the compound's bioavailability and target specificity. Advances in synthetic methodologies, including green chemistry approaches, have improved the efficiency and scalability of production, facilitating its transition from bench to bedside.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), requires further refinement to ensure clinical viability. Additionally, comprehensive toxicological studies are needed to assess its safety profile in vivo. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the compound's development.

In conclusion, [1,3]thiazolo[4,5-b]pyrazin-2-amine (CAS: 112342-71-9) represents a multifaceted scaffold with significant therapeutic potential across diverse medical fields. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological properties, positioning it as a valuable asset in the quest for novel therapeutics. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.